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Compound of Interest

4-Bromo-6, 7-dihydro-5H-
Compound Name: o
cyclopenta[CJpyridin-7-OL

Cat. No.: B1375788

A critical discrepancy has been identified between the provided CAS number (1469979-87-0)
and the implied chemical structure of a celecoxib analog. Before proceeding with the
development of an in-depth technical guide on the spectroscopic data, it is imperative to
resolve this ambiguity to ensure the scientific accuracy and relevance of the content for the
intended audience of researchers, scientists, and drug development professionals.

Initial searches for CAS 1469979-87-0 consistently identify the corresponding chemical as 4-
Bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-7-ol[1][2][3]. This structure is fundamentally
different from the pyrazole and benzenesulfonamide core characteristic of celecoxib and its
analogs.

Conversely, the project's core requirements and topic focus strongly suggest the intended
subject is a compound with a structure similar to 4-(5-(4-(tert-butyl)phenyl)-3-
(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide. This is a known analog of celecoxib, a
widely researched COX-2 inhibitor.

Given this direct conflict, proceeding with an analysis of either compound without clarification
would result in a guide that does not meet the user's specific needs.

To ensure the final guide is accurate and valuable, please clarify which of the following is the
correct topic of interest:

o CAS 1469979-87-0: 4-Bromo-6,7-dihydro-5H-cyclopentalc]pyridin-7-ol.
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e A Celecoxib Analog: A compound with a pyrazole and benzenesulfonamide core, such as 4-
(5-(4-(tert-butyl)phenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide, for which a
CAS number will need to be correctly identified.

Once the correct chemical entity is confirmed, a comprehensive and accurate technical guide
on its spectroscopic data, adhering to all specified requirements for scientific integrity and
visualization, can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Discrepancy Identified in Chemical Identifier:
Clarification Required]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1375788#cas-1469979-87-0-spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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